molecular formula C14H13BrO3S B2784010 Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate CAS No. 1487844-71-2

Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate

Cat. No. B2784010
CAS RN: 1487844-71-2
M. Wt: 341.22
InChI Key: CEZUYJGLPSTJOK-UHFFFAOYSA-N
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Description

Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate is a chemical compound with the CAS Number: 1487844-71-2 . It has a molecular weight of 341.23 . The compound is in powder form .


Molecular Structure Analysis

The InChI Code for Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate is 1S/C14H13BrO3S/c1-2-17-14(16)10-3-5-11(6-4-10)18-9-12-7-8-13(15)19-12/h3-8H,2,9H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Organic Photovoltaics (OPVs)

Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate is a compound that can be used in the development of organic photovoltaic materials. Its thiophene derivative structure is beneficial in creating donor molecules for OPVs due to their low-lying HOMOs and small band gap, which are essential for efficient energy conversion .

Organic Light Emitting Diodes (OLEDs)

In the field of optoelectronics, this compound can contribute to the advancement of OLED technology. Thiophene derivatives are known for their role in the fabrication of OLEDs, where they can be used as part of the active emitting layer, especially in the near-infrared region .

Organic Field-Effect Transistors (OFETs)

The molecular structure of Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate makes it suitable for use in OFETs. Thiophene-based molecules are integral in the development of organic semiconductors, which are the building blocks of OFETs .

Corrosion Inhibitors

Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors. The bromothiophene moiety in Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate could potentially be explored for its effectiveness in protecting metals from corrosion .

Luminescent Materials

Due to the luminescent properties of thiophene derivatives, this compound may be used in the creation of IR luminophores. These materials have applications in various fields, including security, medical imaging, and sensor technology .

Medicinal Chemistry

Thiophene derivatives exhibit a range of pharmacological properties. While Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate itself may not be a drug, its structure could serve as a scaffold for developing new medicinal compounds with potential anticancer, anti-inflammatory, or antimicrobial effects .

Polymer Synthesis

This compound can be a precursor in the synthesis of novel conjugated polymers. These polymers have diverse applications, including in electronics and materials science, due to their unique electrical and optical properties .

Catalysis

Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate could be used in catalytic processes, particularly in reactions that involve the formation of thiophene derivatives. Its reactivity with various substrates could be harnessed in catalytic cycles to produce a wide range of thiophene-based compounds .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . These codes indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13BrO3S/c1-2-17-14(16)10-3-5-11(6-4-10)18-9-12-7-8-13(15)19-12/h3-8H,2,9H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CEZUYJGLPSTJOK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)OCC2=CC=C(S2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13BrO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate

CAS RN

1487844-71-2
Record name ethyl 4-[(5-bromothiophen-2-yl)methoxy]benzoate
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